3-fluoro-N-(3-prop-2-ynyl-6-sulfamoyl-1,3-benzothiazol-2-ylidene)benzamide

• IUPAC Name: 3-fluoro-N-(3-prop-2-ynyl-6-sulfamoyl-1,3-benzothiazol-2-ylidene)benzamide
• InChI: InChI=1S/C17H12FN3O3S2/c1-2-8-21-14-7-6-13(26(19,23)24)10-15(14)25-17(21)20-16(22)11-4-3-5-12(18)9-11/h1,3-7,9-10H,8H2,(H2,19,23,24)
• InChI Key: FFNSWGSLSPTRKR-UHFFFAOYSA-N
• Canonical SMILES: C#CCN1C2=C(C=C(C=C2)S(=O)(=O)N)SC1=NC(=O)C3=CC(=CC=C3)F
• Molecular Formula: C17H12FN3O3S2
• Molecular Weight: 389.4 g/mol

Description

The compound 3-fluoro-N-(3-prop-2-ynyl-6-sulfamoyl-1,3-benzothiazol-2-ylidene)benzamide, also known as compound 1, is a novel synthetic molecule that has gained attention in the scientific community for its potential applications in cancer treatment.

Scientific Research Applications

Synthesis and Biological Screening

Compounds containing the benzothiazole moiety, such as "3-fluoro-N-(3-prop-2-ynyl-6-sulfamoyl-1,3-benzothiazol-2-ylidene)benzamide," have been synthesized and evaluated for their biological and pharmacological potential. Research indicates these compounds exhibit a broad range of biological activities, including antimicrobial, anti-inflammatory, and anticonvulsant properties. For instance, Patel et al. (2009) synthesized various benzothiazoles and evaluated them for antimicrobial and anti-inflammatory activities, demonstrating their potential in pharmacological applications (Patel, Sreenivasa, Jayachandran, & Kumar, 2009).

Antimicrobial Applications

The antimicrobial properties of benzothiazole derivatives have been a significant area of research. Jagtap et al. (2010) synthesized fluoro-substituted sulphonamide benzothiazole compounds and evaluated them for antimicrobial activity. Their findings suggest that these compounds could serve as potent biodynamic agents, highlighting the importance of benzothiazole derivatives in developing new antimicrobial agents (Jagtap, Jaychandran, Sreenivasa, & Sathe, 2010).

Anticancer Applications

Exploring the potential anticancer properties of benzothiazole derivatives, Yılmaz et al. (2015) synthesized indapamide derivatives and evaluated their proapoptotic activity on melanoma cell lines. Their study suggests that specific compounds exhibit significant growth inhibition, indicating the potential of benzothiazole derivatives as anticancer agents (Yılmaz, Özbaş Turan, Akbuğa, Tiber, Orun, Supuran, & Küçükgüzel, 2015).

Antimycobacterial Activity

Sathe et al. (2011) focused on the synthesis of fluorinated benzothiazolo imidazole compounds and their evaluation for antimycobacterial activity. Their research demonstrates that certain derivatives show promising antimicrobial activity, underscoring the potential of these compounds in treating mycobacterial infections (Sathe, Jaychandran, Sreenivasa, & Jagtap, 2011).